Zafirlukast Impurity D
Description
Zafirlukast Impurity D is a chemical compound related to Zafirlukast, a medication used for the chronic treatment of asthma . The chemical name for this compound is N,N’-[[[2-Methoxy-4-[[[(2-methylphenyl)sulfonyl]amino]carbonyl]phenyl]methylene]bis (1-methyl-1H-indole-3,5-diyl)]biscarbamic acid C,C’-dicyclopentyl ester . Its molecular formula is C46H49N5O8S and it has a molecular weight of 831.97 .
Molecular Structure Analysis
The molecular structure of this compound is derived from its parent compound, Zafirlukast . It has a complex structure that includes a 1-methyl-1H-indole-3,5-diyl group, a 2-methoxy-4-[[[(2-methylphenyl)sulfonyl]amino]carbonyl]phenyl group, and a dicyclopentyl ester group .Mechanism of Action
Zafirlukast, the parent compound, is a selective and competitive receptor antagonist of leukotriene D4 and E4 (LTD4 and LTE4), components of slow-reacting substance of anaphylaxis (SRSA) . It blocks the action of the cysteinyl leukotrienes on the CysLT1 receptors, thus reducing constriction of the airways, build-up of mucus in the lungs and inflammation of the breathing passages .
Future Directions
Properties
CAS No. |
1160235-24-4 |
|---|---|
Molecular Formula |
C₄₆H₄₉N₅O₈S |
Molecular Weight |
831.97 |
Synonyms |
N,N’-[[[2-Methoxy-4-[[[(2-methylphenyl)sulfonyl]amino]carbonyl]phenyl]methylene]bis(1-methyl-1H-indole-3,5-diyl)]biscarbamic Acid C,C’-Dicyclopentyl Ester |
Origin of Product |
United States |
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